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Compound of Interest

Compound Name: Isophthalate

Cat. No.: B1238265 Get Quote

CAS Number: 121-91-5[1][2][3][4][5]

This guide provides an in-depth overview of isophthalic acid, tailored for researchers, scientists,

and professionals in drug development. It covers its chemical and physical properties,

synthesis, analytical methods, and its emerging role in medicinal chemistry.

Core Properties of Isophthalic Acid
Isophthalic acid, systematically named benzene-1,3-dicarboxylic acid, is an aromatic

dicarboxylic acid.[1][6] It is a colorless, crystalline solid.[1][3][4] This compound is one of three

isomers of benzenedicarboxylic acid, the others being phthalic acid (ortho-isomer) and

terephthalic acid (para-isomer).[1]

Physicochemical Data
The key physical and chemical properties of isophthalic acid are summarized in the table

below.
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Property Value References

Molecular Formula C₈H₆O₄ [1][3]

Molar Mass 166.13 g/mol [1][2]

Appearance White crystalline solid/powder [1][3][4]

Melting Point 341-343 °C [5]

Density 1.526 g/cm³ [1]

Solubility in Water
Insoluble in cold water, slightly

soluble in boiling water
[1][3][5]

Solubility in Organic Solvents
Soluble in alcohol and

oxygenated solvents
[3][4]

Acidity (pKa) pKa1 = 3.46, pKa2 = 4.46 [1]

Spectral Data
Spectroscopic Technique Key Data

UV λmax 210 nm

¹H NMR Spectral data available in literature

¹³C NMR Spectral data available in literature

IR Spectrum Data available from NIST

Mass Spectrum Data available from NIST

Synthesis of Isophthalic Acid
The primary industrial production method for isophthalic acid involves the oxidation of meta-

xylene.[1][4] This process typically uses oxygen from the air and is catalyzed by a cobalt-

manganese catalyst.[1][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://en.wikipedia.org/wiki/Isophthalic_acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3262667.htm
https://en.wikipedia.org/wiki/Isophthalic_acid
https://pubs.acs.org/doi/abs/10.1021/jm900229p
https://en.wikipedia.org/wiki/Isophthalic_acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3262667.htm
https://www.penpet.com/products/synthetic-resins/isophthalic-acid
https://www.atamanchemicals.com/isophthalic-acid_u31797/
https://en.wikipedia.org/wiki/Isophthalic_acid
https://en.wikipedia.org/wiki/Isophthalic_acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3262667.htm
https://www.atamanchemicals.com/isophthalic-acid_u31797/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3262667.htm
https://www.penpet.com/products/synthetic-resins/isophthalic-acid
https://en.wikipedia.org/wiki/Isophthalic_acid
https://en.wikipedia.org/wiki/Isophthalic_acid
https://www.penpet.com/products/synthetic-resins/isophthalic-acid
https://en.wikipedia.org/wiki/Isophthalic_acid
https://www.penpet.com/products/synthetic-resins/isophthalic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Industrial Synthesis of Isophthalic Acid
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Industrial synthesis of isophthalic acid.

In a laboratory setting, chromic acid can be employed as the oxidizing agent.[1] Other reported

synthesis methods include the fusion of potassium meta-sulfobenzoate or meta-

bromobenzoate with potassium formate.[1]

Applications in Research and Drug Development
While isophthalic acid is a crucial component in the polymer industry for producing materials

like PET resins and unsaturated polyester resins, its derivatives are gaining attention in

medicinal chemistry.[1][7][8]

Isophthalic Acid Derivatives as Protein Kinase C
Ligands
Recent research has identified that derivatives of isophthalic acid can act as ligands for the C1

domain of Protein Kinase C (PKC).[2][9] PKC is a key enzyme in cellular signal transduction

and is a target for drug development in areas such as oncology.[2][9]
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Certain isophthalate derivatives have been shown to displace radiolabeled phorbol esters

from PKC α and δ with Ki values in the nanomolar range.[2][9] These compounds can

modulate PKC activation in living cells, demonstrating their potential as research tools and as a

basis for further drug development.[2][9]
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HPLC Analysis Workflow for Isophthalic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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